Properties and Corrosion Resistance of Manganese Electrodeposits Obtained from Sulfate Bath at Different Temperatures in Presence of Tellurate(VI) Additive

As a chemical element, manganese is used in a wide range of industries, particularly steelmaking and creating alloys and as a sacrificial coating for corrosion protection. Elec- trodeposition is a low-energy process; however, manganese electrodeposition from aqueous solutions remains challenging due to the highly negative reduction potential of Mn2+. The addition of group VI elements such as selenium, sulfur or tellurium to the electrolyte improves both coating quality and the current efficiency of manganese electrodeposits by suppressing the competing hydrogen evolution reaction (HER). While selenium and sulfur compounds are widely studied electrolyte additives, research on the use of tellurium additives in the electrolyte and their influence on the manganese electrodeposition process and subsequent coating properties remains limited. In this work, manganese electrode- posits were obtained from a manganese ammonium sulfate bath (MASB) electrolyte with a sodium tellurate(VI) additive at both room and elevated temperatures. The resulting coatings, which also underwent a phosphating process to enhance the corrosion resistance of the coating, were investigated for properties such as morphology, elemental composition, and corrosion resistance; all corrosion tests were carried out in a 3% NaCl solution. The findings show that coatings deposited at higher temperatures exhibit a more compact surface structure, with α-Mn becoming more abundant as the MASB temperature increases. Furthermore, higher-temperature deposition produces coatings with greater current effi- ciency, though at the cost of a higher concentration of incorporated tellurium. Finally, the coatings that underwent the phosphating were evaluated against untreated (uncoated and non-phosphated) mild carbon steel regarding their corrosion resistance.